Cas no 2679929-10-1 (benzyl N-({2-(3R)-3-hydroxypyrrolidin-1-ylphenyl}methyl)carbamate)

• Product Name: benzyl N-({2-(3R)-3-hydroxypyrrolidin-1-ylphenyl}methyl)carbamate
• CAS No: 2679929-10-1
• MF: C₁₉H₂₂N₂O₃
• MW: 326.389585018158
• CID: 5619555
• PubChem ID: 165931265
• Update Time: 2025-11-03

benzyl N-({2-(3R)-3-hydroxypyrrolidin-1-ylphenyl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2679929-10-1
• benzyl N-({2-[(3R)-3-hydroxypyrrolidin-1-yl]phenyl}methyl)carbamate
• EN300-28294892
• benzyl N-({2-(3R)-3-hydroxypyrrolidin-1-ylphenyl}methyl)carbamate

• Inchi： 1S/C19H22N2O3/c22-17-10-11-21(13-17)18-9-5-4-8-16(18)12-20-19(23)24-14-15-6-2-1-3-7-15/h1-9,17,22H,10-14H2,(H,20,23)/t17-/m1/s1
• InChI Key： UMSSTHSRZJJQJY-QGZVFWFLSA-N
• SMILES： O[C@H]1CN(C2=CC=CC=C2CNC(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 326.16304257g/mol
• Monoisotopic Mass: 326.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.8Ų

Additional information on benzyl N-({2-(3R)-3-hydroxypyrrolidin-1-ylphenyl}methyl)carbamate

Recent Advances in the Study of Benzyl N-({2-(3R)-3-hydroxypyrrolidin-1-ylphenyl}methyl)carbamate (CAS: 2679929-10-1)

Benzyl N-({2-(3R)-3-hydroxypyrrolidin-1-ylphenyl}methyl)carbamate (CAS: 2679929-10-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolidine-based scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of biological targets relevant to neurological and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacological properties.

The synthesis of benzyl N-({2-(3R)-3-hydroxypyrrolidin-1-ylphenyl}methyl)carbamate involves a multi-step process that emphasizes stereoselectivity to achieve the desired (3R)-3-hydroxypyrrolidine configuration. Recent advancements in catalytic asymmetric synthesis have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have also explored its derivatization to enhance bioavailability and target specificity, with several analogs demonstrating improved pharmacokinetic profiles.

In vitro and in vivo studies have revealed that benzyl N-({2-(3R)-3-hydroxypyrrolidin-1-ylphenyl}methyl)carbamate exhibits potent activity as a modulator of specific neurotransmitter receptors and enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit key enzymes in the arachidonic acid cascade, thereby reducing pro-inflammatory cytokine production. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Furthermore, recent structural-activity relationship (SAR) studies have identified critical functional groups within the molecule that contribute to its biological activity. Modifications to the carbamate moiety and the hydroxyl group on the pyrrolidine ring have been particularly impactful, leading to derivatives with enhanced binding affinity and reduced off-target effects. Computational modeling and molecular docking studies have provided insights into the compound's interaction with its biological targets, facilitating the design of next-generation analogs.

Despite these promising developments, challenges remain in translating benzyl N-({2-(3R)-3-hydroxypyrrolidin-1-ylphenyl}methyl)carbamate into clinical applications. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed. Ongoing research is focused on overcoming these hurdles through advanced drug delivery systems and further structural refinements. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into preclinical trials.

In conclusion, benzyl N-({2-(3R)-3-hydroxypyrrolidin-1-ylphenyl}methyl)carbamate represents a compelling case study in the intersection of chemical synthesis and biological activity. Its unique structural features and promising pharmacological properties make it a valuable candidate for further investigation. As research continues to uncover its full potential, this compound may pave the way for innovative therapies in neurology and immunology.